Cas no 1261893-90-6 (2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid)

2-(5-Cyano-2-fluorophenyl)-5-methoxybenzoic acid is a fluorinated benzoic acid derivative featuring a cyano substituent and a methoxy group on its aromatic rings. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for potential applications as an intermediate in the synthesis of biologically active molecules. The presence of both electron-withdrawing (cyano, fluoro) and electron-donating (methoxy) groups enhances its reactivity in coupling and functionalization reactions. Its well-defined molecular structure and high purity make it suitable for precise synthetic applications, particularly in the development of novel drug candidates or specialty chemicals.

2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid structure

1261893-90-6 structure

Product Name:2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid

CAS No:1261893-90-6

MF:C₁₅H₁₀FNO₃

MW:271.243207454681

MDL:MFCD18320167

CID:1219091

PubChem ID:53226079

Update Time:2025-06-09

2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid
- 2-(5-Cyano-2-fluorophenyl)-5-methoxybenzoic acid, 95%
- MFCD18320167
- 1261893-90-6
- DTXSID20689811
- 5'-Cyano-2'-fluoro-4-methoxy[1,1'-biphenyl]-2-carboxylic acid
- MDL： MFCD18320167
- Inchi： 1S/C15H10FNO3/c1-20-10-3-4-11(13(7-10)15(18)19)12-6-9(8-17)2-5-14(12)16/h2-7H,1H3,(H,18,19)
- InChI Key： OOLOQEFJVPCYHP-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C#N)C=C1C1C=CC(=CC=1C(=O)O)OC

Computed Properties

Exact Mass: 271.06447134g/mol
Monoisotopic Mass: 271.06447134g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 405
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 70.3Å²

2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327317-5 g	2-(5-Cyano-2-fluorophenyl)-5-methoxybenzoic acid, 95%; .	1261893-90-6	95%	5g	€1159.00	2023-04-26
abcr	AB327317-5g	2-(5-Cyano-2-fluorophenyl)-5-methoxybenzoic acid, 95%; .	1261893-90-6	95%	5g	€1159.00	2025-04-21

2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Additional information on 2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid

Comprehensive Overview of 2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid (CAS No. 1261893-90-6)

2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid (CAS No. 1261893-90-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and methoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a fluorophenyl moiety, enhances its potential for applications in drug discovery and material science. Researchers are increasingly exploring its utility in designing small-molecule inhibitors and fluorescence probes, aligning with the growing demand for precision medicine and diagnostic tools.

The compound’s CAS No. 1261893-90-6 is a key identifier in regulatory and commercial databases, ensuring traceability in supply chains. Recent studies highlight its role in modulating enzyme activity, particularly in targeting kinase pathways, a hotspot in oncology research. With the rise of AI-driven drug discovery, computational models frequently reference 2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid as a scaffold for virtual screening. This aligns with trending searches on "organic synthesis breakthroughs" and "fluorinated compounds in medicine," reflecting its relevance in cutting-edge science.

From a synthetic chemistry perspective, the methoxybenzoic acid core of this compound offers versatility in derivatization. Its electron-withdrawing cyano group and fluorine substitution contribute to enhanced stability and bioavailability, making it a candidate for prodrug development. Industry forums often discuss its compatibility with green chemistry principles, addressing concerns about sustainable manufacturing. Queries like "eco-friendly synthesis of fluorinated aromatics" underscore this intersection of innovation and environmental responsibility.

Analytical techniques such as HPLC and NMR are essential for characterizing CAS No. 1261893-90-6, ensuring purity for research applications. The compound’s UV absorption properties also make it valuable in photochemical studies, a niche explored in academic publications. Notably, its low toxicity profile (as per preliminary assays) positions it favorably for bioconjugation projects, a trending topic in "targeted drug delivery" discussions.

In summary, 2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid exemplifies the convergence of structural ingenuity and practical utility. Its applications span from high-throughput screening to material science innovations, resonating with global searches for "multifunctional chemical building blocks." As research evolves, this compound is poised to remain a focal point in interdisciplinary scientific advancements.